Cas no 1346597-78-1 (1-(2,6-Difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic Acid Methyl Ester-d2)

• Product Name: 1-(2,6-Difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic Acid Methyl Ester-d2
• CAS No: 1346597-78-1
• MF: C₁₁H₉F₂N₃O₂
• MW: 255.217192411423
• CID: 2085044
• PubChem ID: 71316069
• Update Time: 2025-09-19

1-(2,6-Difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic Acid Methyl Ester-d2 Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic Acid Methyl Ester-d2
• Methyl 1-[dideuterio-(2,6-difluorophenyl)methyl]triazole-4-carboxylate
• 1346597-78-1
• 1-[(2,6-Difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxylic Acid Methyl Ester-d2
• CS-0202657
• HY-W098127S
• Methyl 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylate-d2

• Inchi： 1S/C11H9F2N3O2/c1-18-11(17)10-6-16(15-14-10)5-7-8(12)3-2-4-9(7)13/h2-4,6H,5H2,1H3/i5D2
• InChI Key： XVEURJOWGBWEPY-BFWBPSQCSA-N
• SMILES： FC1C=CC=C(C=1C([2H])([2H])N1C=C(C(=O)OC)N=N1)F

Computed Properties

• Exact Mass: 255.07883635g/mol
• Monoisotopic Mass: 255.07883635g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• XLogP3: 1.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 374.8±52.0 °C at 760 mmHg
• Flash Point: 180.5±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2,6-Difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic Acid Methyl Ester-d2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)